Cas no 117194-77-1 (3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin)

• Product Name: 3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin
• CAS No: 117194-77-1
• MF: C₄₂H₇₁NO₃₄
• MW: 1133.9995
• CID: 131516
• PubChem ID: 87558717
• Update Time: 2024-11-03

3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,3A-amino-3A-deoxy-, (2AS,3AS)-
• 3A-Amino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin Hydrate
• 3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin
• 3A-Amino-3A-deoxy-(2AS,3AS)-&beta
• -cyclodextrin Hydrate
• 3A-AMINO-3A-DEOXY-(2AS,3AS)-BETA-CYCLODEXTRIN
• 3A-Amino-3A-deoxy-(2AS,3AS)-β3A-AMino-3A-deoxy-(2AS,3AS)-beta-cyclodextrin 3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Hydrate
• Mono-6-O-(2-naphthyl)-per-O-methyl-alpha-cyclodextrin
• O,O'-Bis(per-O-methyl-alpha-cyclodextrin-6-yl)bisphenol A
• 2,2-Bis[4-(per-O-methyl-alpha-cyclodextrin-6-yloxy)phenyl]propane
• 1,1,1-Tris[4-(per-O-methyl-alpha-cyclodextrin-6-yloxy)phenyl]ethane
• HY-W145671
• 117194-77-1
• J-003535
• beta-Cyclodextrin, 3A-amino-3A-deoxy-, (2AS,3AS)-
• DTXSID20462166
• CS-0226104

• Inchi： 1S/C42H71NO34/c43-15-16(51)36-64-8(1-44)29(15)71-37-23(58)17(52)31(10(3-46)65-37)73-39-25(60)19(54)33(12(5-48)67-39)75-41-27(62)21(56)35(14(7-50)69-41)77-42-28(63)22(57)34(13(6-49)70-42)76-40-26(61)20(55)32(11(4-47)68-40)74-38-24(59)18(53)30(72-36)9(2-45)66-38/h8-42,44-63H,1-7,43H2/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key： OZLVLKFBPJMRCM-FUFZOPRGSA-N
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)N([H])[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1151.40000
• Monoisotopic Mass: 1133.3857483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 77
• Rotatable Bond Count: 7
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -15.3
• Topological Polar Surface Area: 560

Experimental Properties

• Color/Form: Not determined
• Density: 1.598
• Boiling Point: 1522.5°C at 760 mmHg
• Flash Point: 874.6°C
• Refractive Index: 139 ° (C=4, DMSO)
• PSA: 569.07000
• LogP: -14.62820
• Solubility: Not determined

3A-Amino-3A-deoxy-(2AS,3AS)-β-cyclodextrin Security Information

• Storage Condition：Cold storage